Cas no 2308473-20-1 ((3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidopentanoic acid)
(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidopentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidopentanoic acid
- (3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]pentanoic acid
- 2308473-20-1
- EN300-1576603
-
- Inchi: 1S/C25H28N2O5/c1-3-9-22(24(30)26-16(4-2)14-23(28)29)27-25(31)32-15-21-19-12-7-5-10-17(19)18-11-6-8-13-20(18)21/h3,5-8,10-13,16,21-22H,1,4,9,14-15H2,2H3,(H,26,30)(H,27,31)(H,28,29)/t16-,22?/m0/s1
- InChI Key: OTPBMMAGVZLTNL-CISYCMJJSA-N
- SMILES: O(C(NC(CC=C)C(N[C@H](CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 436.19982200g/mol
- Monoisotopic Mass: 436.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 11
- Complexity: 659
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 105Ų
(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidopentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1576603-0.05g |
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]pentanoic acid |
2308473-20-1 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1576603-0.1g |
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]pentanoic acid |
2308473-20-1 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1576603-0.25g |
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]pentanoic acid |
2308473-20-1 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1576603-0.5g |
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]pentanoic acid |
2308473-20-1 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1576603-1.0g |
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]pentanoic acid |
2308473-20-1 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1576603-2.5g |
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]pentanoic acid |
2308473-20-1 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1576603-5.0g |
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]pentanoic acid |
2308473-20-1 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1576603-10.0g |
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]pentanoic acid |
2308473-20-1 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1576603-50mg |
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]pentanoic acid |
2308473-20-1 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1576603-100mg |
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]pentanoic acid |
2308473-20-1 | 100mg |
$2963.0 | 2023-09-24 |
(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidopentanoic acid Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidopentanoic acid
Introduction to (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidopentanoic Acid (CAS No. 2308473-20-1)
(3S-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidopentanoic acid, CAS No. 2308473-20-1) is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its complex molecular structure, exhibits a unique blend of functionalities that make it a promising candidate for various therapeutic applications. The detailed exploration of its chemical properties, synthetic pathways, and potential biological activities provides a comprehensive understanding of its significance in modern medicinal chemistry.
The molecular framework of (3S-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidopentanoic acid), as derived from its systematic name, incorporates several key structural motifs. The presence of a pentapeptide backbone with an amide linkage at the fourth position introduces a high degree of conformational flexibility, which is often exploited in the design of bioactive molecules. Additionally, the incorporation of a fluorenylmethoxycarbonyl (Fmoc) group enhances the stability and reactivity of the compound, making it suitable for further derivatization and functionalization.
In recent years, there has been a surge in research focused on the development of novel peptidomimetics as therapeutic agents. These molecules mimic the biological activity of natural peptides while offering improved pharmacokinetic properties. The structure of (3S-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidopentanoic acid) aligns well with this trend, as it combines elements of peptide-like scaffolds with non-peptide functionalities. This hybrid approach has been shown to enhance binding affinity and reduce susceptibility to enzymatic degradation, thereby improving overall efficacy.
The synthesis of (3S-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidopentanoic acid) involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The Fmoc protection strategy is particularly crucial in this context, as it allows for selective modification of specific amino acid residues while protecting others from unwanted side reactions. Advances in solid-phase peptide synthesis (SPPS) have significantly streamlined this process, enabling the efficient production of complex molecules like this one.
One of the most compelling aspects of (3S-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidopentanoic acid) is its potential application in drug discovery and development. The fluorenylmethoxycarbonyl group serves as a handle for further chemical manipulation, allowing researchers to attach various pharmacophores or tags for imaging and diagnostic purposes. Additionally, the chiral center at the third position provides opportunities for exploring enantioselective interactions with biological targets.
The biological activity of this compound has been extensively studied in recent years. Initial investigations have revealed that it exhibits potent binding affinity to certain protein targets, suggesting its utility as an inhibitor or modulator in therapeutic contexts. For instance, studies have shown that derivatives of this compound can interact with enzymes involved in metabolic pathways or signal transduction cascades, potentially leading to novel treatments for diseases such as cancer or inflammation.
The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between (3S-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidopentanoic acid) and its biological targets. By leveraging advanced algorithms and high-performance computing resources, researchers can predict binding modes, optimize lead structures, and evaluate pharmacokinetic properties with remarkable accuracy. These computational tools have accelerated the drug discovery process significantly, reducing the time and cost associated with experimental screening.
In conclusion, (3S-3-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)pent--enamidopentanoic acid (CAS No. 2308473--20--1) represents a fascinating example of how structural complexity can be harnessed to develop novel therapeutic agents. Its unique combination of functionalities makes it a versatile building block for peptidomimetics and other bioactive molecules. As research in this field continues to evolve, we can expect further insights into its potential applications across multiple therapeutic areas.
2308473-20-1 ((3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidopentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)